molecular formula C14H23N3OS B2506420 1-Ethyl-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea CAS No. 1428352-72-0

1-Ethyl-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea

Cat. No. B2506420
CAS RN: 1428352-72-0
M. Wt: 281.42
InChI Key: SUMPLQXOELBRAW-UHFFFAOYSA-N
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Description

1-Ethyl-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea, also known as EPPU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects. EPPU is a urea derivative that has been synthesized through a multistep process.

Scientific Research Applications

Medicinal Chemistry Applications

Urea derivatives, including those with piperidine and thiophene moieties, have been extensively investigated for their pharmacological activities. For instance, 1,3-disubstituted ureas possessing a piperidyl moiety have shown promise as inhibitors of human and murine soluble epoxide hydrolase, with significant improvements in pharmacokinetic parameters and potential in reducing inflammatory pain (Rose et al., 2010). Moreover, N-acyl-N-phenyl ureas of piperidine and substituted piperidines have been synthesized and evaluated for their anti-inflammatory and anti-proliferative activities, showcasing their potential as dual-action antiulcer agents (Ranise et al., 2001).

Organic Synthesis Applications

In the realm of organic synthesis, urea derivatives have been utilized as intermediates for the synthesis of various heterocyclic compounds. For example, reactions involving urea derivatives with ethyl cyanoacetate and phenyl isothiocyanate have led to the formation of novel heterocyclic compounds with potential biological activities (Kabirifard et al., 2015). Additionally, N-substituted ureas, including those with piperidine structures, have been explored for their role in various synthetic pathways, indicating their versatility in organic chemistry (Kurbanova, 2005).

Material Science Applications

Urea derivatives have also found applications in material science, particularly in the synthesis of novel lanthanide-thiophene-2,5-dicarboxylate frameworks. These frameworks exhibit interesting structural features and photoluminescent properties, with potential applications in optical and electronic materials (Zhan et al., 2012).

properties

IUPAC Name

1-ethyl-3-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H23N3OS/c1-2-15-14(18)16-7-10-17-8-5-12(6-9-17)13-4-3-11-19-13/h3-4,11-12H,2,5-10H2,1H3,(H2,15,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SUMPLQXOELBRAW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)NCCN1CCC(CC1)C2=CC=CS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H23N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.42 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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